Cas no 1402401-46-0 (2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde)

• Product Name: 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde
• CAS No: 1402401-46-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6325894
• PubChem ID: 104217534
• Update Time: 2025-05-21

2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16755648
• DTXSID201173872
• 1402401-46-0
• 2-[2-(hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde
• 2-[2-(Hydroxymethyl)-1-pyrrolidinyl]-5-pyrimidinecarboxaldehyde
• EN300-725657
• 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H13N3O2/c14-6-8-4-11-10(12-5-8)13-3-1-2-9(13)7-15/h4-6,9,15H,1-3,7H2
• InChI Key： GEIJSLLUWMXHHR-UHFFFAOYSA-N
• SMILES： OCC1CCCN1C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde

Compound CAS No. 1402401-46-0: 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde

The compound with CAS No. 1402401-46-0, known as 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring system with a pyrrolidine moiety and an aldehyde group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Pyrimidine rings are well-known for their role in nucleic acids, such as thymine, cytosine, and uracil, which are essential components of DNA and RNA. The pyrimidine ring in this compound is further substituted with a pyrrolidinyl group, which adds a cyclic amine structure to the molecule. The hydroxymethyl substituent on the pyrrolidine ring introduces hydrophilic properties, enhancing the compound's solubility and bioavailability.

The aldehyde group at the 5-position of the pyrimidine ring is another key feature of this compound. Aldehydes are highly reactive functional groups, making them valuable in organic synthesis for forming various bonds, such as those in carbonyl chemistry. This reactivity can be harnessed to create derivatives of the compound with tailored properties for specific applications.

Recent studies have highlighted the potential of 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeted therapies. The molecule's structural flexibility allows for modifications that can enhance its binding affinity to specific protein targets, making it a promising candidate for therapeutic development.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The combination of aromaticity from the pyrimidine ring and the amine functionality from the pyrrolidine group contributes to its electronic versatility.

From a synthetic perspective, 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde can be synthesized through various routes, including condensation reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

The compound's hydroxymethyl group also plays a crucial role in its reactivity and functionality. This substituent can participate in hydrogen bonding interactions, which are essential for stabilizing molecular structures and enhancing solubility in polar solvents. Such properties make it suitable for use in aqueous environments, such as biological systems or industrial processes.

Furthermore, the pyrrolidinyl moiety contributes to the compound's stability and structural integrity. Pyrrolidine rings are known for their resistance to oxidation and other chemical transformations, making them ideal components for constructing robust molecular frameworks.

In summary, CAS No. 1402401-46-0, or 2-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carbaldehyde, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, functional groups, and reactivity make it a valuable tool in both academic research and industrial applications.